N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-2-fluoro-N-(p-tolyl)benzamide

• IUPAC Name: N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-2-fluoro-N-(4-methylphenyl)benzamide
• InChI: InChI=1S/C18H16FNO3S/c1-13-6-8-14(9-7-13)20(15-10-11-24(22,23)12-15)18(21)16-4-2-3-5-17(16)19/h2-11,15H,12H2,1H3
• InChI Key: XUKCDAYKTHWYFD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N(C2CS(=O)(=O)C=C2)C(=O)C3=CC=CC=C3F
• Molecular Formula: C18H16FNO3S
• Molecular Weight: 345.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would contain a thiophene ring and a benzamide moiety, which are common structures in organic chemistry. The presence of the fluorine atom and the p-tolyl group would likely have significant effects on the compound’s chemical properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Factors such as the presence of a thiophene ring, a benzamide moiety, a fluorine atom, and a p-tolyl group would all influence the properties of the compound.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if it’s a drug, the mechanism of action would describe how the compound interacts with biological systems to produce its effects. Without more information, it’s difficult to speculate on the mechanism of action of this specific compound.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Without specific information, it’s difficult to provide a detailed analysis of the safety and hazards of this compound.